Cas no 1457-93-8 (5-Methyl-2,1,3-benzothiadiazole)

5-Methyl-2,1,3-benzothiadiazole is a heterocyclic organic compound featuring a benzothiadiazole core with a methyl substituent at the 5-position. This structure imparts unique electronic and photophysical properties, making it valuable in materials science and organic synthesis. Its conjugated system and electron-deficient nature render it suitable for applications in optoelectronic devices, including organic light-emitting diodes (OLEDs) and photovoltaic materials. The compound’s stability and reactivity also make it a useful intermediate in the preparation of more complex heterocyclic systems. Its well-defined synthesis and consistent purity ensure reliable performance in research and industrial applications, particularly in advanced functional materials development.

5-Methyl-2,1,3-benzothiadiazole structure

1457-93-8 structure

Product Name:5-Methyl-2,1,3-benzothiadiazole

CAS No:1457-93-8

MF:C₇H₆N₂S

MW:150.200939655304

MDL:MFCD00173945

CID:136682

PubChem ID:2781249

Update Time:2025-05-27

5-Methyl-2,1,3-benzothiadiazole Chemical and Physical Properties

Names and Identifiers

- 5-Methylbenzo[c][1,2,5]thiadiazole
- 2,1,3-Benzothiadiazole,5-methyl-
- 5-METHYL-2,1,3-BENZOTHIADIAZOLE
- BUTTPARK 33\04-40
- 5-Methylpiazthiole
- 5-METHYLBENZO-2,1,3-THIADIAZOLE
- 5-methyl-benzo[1,2,5]thiadiazole
- AK142033
- 5-methylbenzo[c]1,2,5-thiadiazole
- XDQJAYFCPRWDOL-UHFFFAOYSA-N
- FCH918869
- SBB059016
- 4428AD
- 2,1,3-Benzothiadiazole, 5-methyl-
- OR26809
- RP09994
- ZB007855
- AX8104703
- ST45
- FT-0620603
- F52629
- J-517804
- SCHEMBL762002
- AKOS003333192
- Z1201619539
- MFCD00173945
- 5-methyl-benzo[1,2,5]thiadiazole;5-Methylpiazthiole;5-Methylbenzo[c][1,2,5]thiadiazole
- CHEBI:194910
- AKOS002659360
- EN300-194955
- DTXSID40381764
- BAA45793
- 1457-93-8
- GA-0860
- A847518
- CS-0187160
- 5-Methyl-2,1,3-benzothiadiazole
- MDL： MFCD00173945
- Inchi： 1S/C7H6N2S/c1-5-2-3-6-7(4-5)9-10-8-6/h2-4H,1H3
- InChI Key： XDQJAYFCPRWDOL-UHFFFAOYSA-N
- SMILES： S1N=C2C=CC(C)=CC2=N1

Computed Properties

Exact Mass: 150.02500
Monoisotopic Mass: 150.02516937g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 0
Complexity: 129
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 2.2
Topological Polar Surface Area: 54

Experimental Properties

Color/Form: Not determined
Density: 1.297±0.06 g/cm3 (20 ºC 760 Torr),
Melting Point: 34 ºC
Boiling Point: 233-234 ºC
Flash Point: 92.6±9.1 ºC,
Refractive Index: 1.674
Solubility: Very slightly soluble (0.54 g/l) (25 º C),
PSA: 54.02000
LogP: 1.99970
Solubility: Not determined

5-Methyl-2,1,3-benzothiadiazole Security Information

Hazard Statement： Harmful
HazardClass：IRRITANT

5-Methyl-2,1,3-benzothiadiazole Pricemore >>

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